Cas no 15306-17-9 (Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']-)

• Product Name: Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']-
• CAS No: 15306-17-9
• MDL: MFCD01317537
• CID: 156809
• PubChem ID: 354335687
• Update Time: 2025-07-20

Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- Chemical and Physical Properties

Names and Identifiers

• Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']-
• Tris(ethylacetoacetato)aluminium
• Aluminum tris(ethylacetoacetate)
• Aluminum,tris(ethyl 3-oxobutanoato-o1',o3)
• Aluminum,trisethyl 3-(oxo-.kappa.O)butanoato-.kappa.O
• ATC-30
• tris(ethyl acetoacetato-O1',O3)aluminium
• Tris(ethylacetoacetato)aluminum
• tris(ethyl 3-oxobutanoato-o1',o3)-aluminum
• Tris(ethyl 3-Oxobutanoato)aluminum(III) (contains ca. 2% 2-Butanol at maximum)
• tris(ethyl3-oxobutanoato-o1’,o3)-aluminu
• tris(ethyl-3-oxobutanoato-O1’,O3)-Aluminum
• Aluminum, trisethyl 3-(oxo-.kappa.O)butanoato-.kappa.O-
• Tris(ethyl Acetoacetato)aluminum(III)

• MDL： MFCD01317537
• Inchi： 1S/3C6H9O3.Al/c3*1-3-9-6(8)4-5(2)7;/h3*4H,3H2,1-2H3;/q3*-1;+3
• InChI Key： KRLVWNDMJCGFDN-UHFFFAOYSA-N
• SMILES： O(C1[CH-]C(C)=O[Al+3]23(O=C(C)[CH-]C(OCC)=O2)(O=C(C)[CH-]C(OCC)=O3)O=1)CC

Computed Properties

• Exact Mass: 414.14700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Complexity: 118
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• Topological Polar Surface Area: 130

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Boiling Point: 194～194.5℃/8mm
• Flash Point: No data available
• PSA: 106.59000
• LogP: 2.80260
• Solubility: Not determined

Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']-

Research Brief on Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- (CAS: 15306-17-9)

Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- (CAS: 15306-17-9) is a coordination compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- as a catalyst in organic synthesis, particularly in the formation of complex molecular architectures. Its ability to act as a Lewis acid catalyst has been exploited in various asymmetric synthesis reactions, which are critical for the production of enantiomerically pure pharmaceuticals. The compound's stability under physiological conditions also makes it a candidate for biomedical applications.

In terms of biological activity, preliminary in vitro studies suggest that Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- exhibits moderate antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. However, its mechanism of action remains under investigation. Researchers are particularly interested in its potential to disrupt bacterial cell membranes or interfere with essential enzymatic processes, which could pave the way for novel antibiotic development.

Another area of interest is the compound's potential role in cancer therapy. Early-stage research indicates that Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- may interact with specific cellular pathways involved in apoptosis and cell cycle regulation. While these findings are promising, further in vivo studies are required to validate its efficacy and safety profile.

From a toxicological perspective, the compound has been evaluated for its safety in animal models. Results indicate that at therapeutic doses, Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- exhibits low systemic toxicity, with no significant adverse effects observed in vital organs. However, long-term exposure studies are still needed to fully assess its safety for human use.

In conclusion, Aluminum, tris[ethyl3-(oxo-kO)butanoato-kO']- (CAS: 15306-17-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its catalytic properties, antimicrobial activity, and potential anticancer effects make it a subject of ongoing investigation. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic potential, and addressing any safety concerns to facilitate its transition from the lab to clinical applications.